90-54-0

Etafenone

Usually In Stock

• CAS RN:
• 90-54-0

• Formula:
• C21H27NO2

• InChI:
• InChI=1S/C21H27NO2/c1-3-22(4-2)16-17-24-21-13-9-8-12-19(21)20(23)15-14-18-10-6-5-7-11-18/h5-13H,3-4,14-17H2,1-2H3

• InChIKey:
• OEGDFSLNGABBKJ-UHFFFAOYSA-N

• Etafenone is an aromatic compound.
  Etafenone is a vasodilator.

Maritimein

In Stock

• CAS RN:
• 490-54-0

• Formula:
• C21H20O11

• InChI:
• InChI=1S/C21H20O11/c22-7-14-16(26)18(28)19(29)21(32-14)31-12-4-2-9-15(25)13(30-20(9)17(12)27)6-8-1-3-10(23)11(24)5-8/h1-6,14,16,18-19,21-24,26-29H,7H2/b13-6-/t14-,16-,18+,19-,21-/m1/s1

• InChIKey:
• SYRURBPRFQUYQS-RHEJLWEFSA-N

• Maritimein analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Maritimein is a natural product found in Cynara humilis, Viguiera dentata, and other organisms with data available.
  

(-)-Valeranone

Usually In Stock

• CAS RN:
• 5090-54-0

• Formula:
• C15H26O

• InChI:
• InChI=1S/C15H26O/c1-11(2)12-7-9-14(3)8-5-6-13(16)15(14,4)10-12/h11-12H,5-10H2,1-4H3/t12-,14+,15+/m1/s1

• InChIKey:
• HDVXJTYHXDVWQO-SNPRPXQTSA-N

• (-)-Valeranone is a natural product found in Valeriana jatamansi, Ligularia kanaitzensis, and Nardostachys jatamansi with data available.

[(2R)-2-[(1S)-1,2-dihydroxyethyl]-4-hydroxy-5-oxo-2H-furan-3-yl] dihydrogen phosphate

• CAS RN:
• 21090-54-0

• Formula:
• C6H9O9P

• InChI:
• InChI=1S/C6H9O9P/c7-1-2(8)4-5(15-16(11,12)13)3(9)6(10)14-4/h2,4,7-9H,1H2,(H2,11,12,13)/t2-,4+/m0/s1

• InChIKey:
• POXJXWXPDYFTJM-ZAFYKAAXSA-N

• [(2R)-2-[(1S)-1,2-dihydroxyethyl]-4-hydroxy-5-oxo-2H-furan-3-yl] dihydrogen phosphate, also known as [(2R)-2-[(1S)-1,2-dihydroxyethyl]-4-hydroxy-5-oxo-2H-furan-3-yl] dihydrogen phosphate, is a useful research compound. Its molecular formula is C6H9O9P and its molecular weight is 256.1 g/mol. The purity is usually 95%.

Yttrium phosphate

In Stock

• CAS RN:
• 13990-54-0

• Formula:
• YPO4
  O4PY

• InChI:
• InChI=1S/H3O4P.Y/c1-5(2,3)4;/h(H3,1,2,3,4);/q;+3/p-3

• InChIKey:
• UXBZSSBXGPYSIL-UHFFFAOYSA-K

• Yttrium phosphate is a useful research compound. Its molecular formula is YPO4 and its molecular weight is 183.877 g/mol. The purity is usually 95%.

1-Ethyl-1-(2-hydroxyethyl)-3-phenylurea

In Stock

• CAS RN:
• 199190-54-0

• Formula:
• C11H16N2O2

• InChI:
• InChI=1S/C11H16N2O2/c1-2-13(8-9-14)11(15)12-10-6-4-3-5-7-10/h3-7,14H,2,8-9H2,1H3,(H,12,15)

• InChIKey:
• BZKDYAKOQWQTGG-UHFFFAOYSA-N

• 1-Ethyl-1-(2-hydroxyethyl)-3-phenylurea is a useful research compound. Its molecular formula is C11H16N2O2 and its molecular weight is 208.261. The purity is usually 95%.

N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide

In Stock

• CAS RN:
• 330190-54-0

• Formula:
• C23H24N4O3S

• InChI:
• InChI=1S/C23H24N4O3S/c28-18-5-6-19(29)27(18)17-3-1-16(2-4-17)20(30)24-22-26-25-21(31-22)23-10-13-7-14(11-23)9-15(8-13)12-23/h1-4,13-15H,5-12H2,(H,24,26,30)

• InChIKey:
• TYWWHFTVOYQXKL-UHFFFAOYSA-N

• N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide is a useful research compound. Its molecular formula is C23H24N4O3S and its molecular weight is 436.53. The purity is usually 95%.

1,7-dibenzyl-3-methyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

In Stock

• CAS RN:
• 330990-54-0

• Formula:
• C20H18N4O2S

• InChI:
• InChI=1S/C20H18N4O2S/c1-22-17-16(23(19(27)21-17)12-14-8-4-2-5-9-14)18(25)24(20(22)26)13-15-10-6-3-7-11-15/h2-11H,12-13H2,1H3,(H,21,27)

• InChIKey:
• GGTRHPSXZFHLGG-UHFFFAOYSA-N

• 1,7-dibenzyl-3-methyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C20H18N4O2S and its molecular weight is 378.4 g/mol. The purity is usually 95%.

2-(3-Ethyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-propionic acid

In Stock

• CAS RN:
• 356790-54-0

• Formula:
• C13H14N2O3

• InChI:
• InChI=1S/C13H14N2O3/c1-3-15-12(16)10-7-5-4-6-9(10)11(14-15)8(2)13(17)18/h4-8H,3H2,1-2H3,(H,17,18)

• InChIKey:
• XAXREQRLDORKRY-UHFFFAOYSA-N

• 2-(3-Ethyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-propionic acid is a useful research compound. Its molecular formula is C13H14N2O3 and its molecular weight is 246.266. The purity is usually 95%.

5-cyclopropyl-4-phenyl-4H-1,2,4-triazole-3-thiol

In Stock

• CAS RN:
• 733790-54-0

• Formula:
• C11H11N3S

• InChI:
• InChI=1S/C11H11N3S/c15-11-13-12-10(8-6-7-8)14(11)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,13,15)

• InChIKey:
• WLGLHDYAQXRRMM-UHFFFAOYSA-N

• 5-cyclopropyl-4-phenyl-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C11H11N3S and its molecular weight is 217.29 g/mol. The purity is usually 95%.

(E)-2-(3-(4-methoxyphenyl)acrylamido)-N-((tetrahydrofuran-2-yl)methyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

In Stock

• CAS RN:
• 380890-54-0

• Formula:
• C24H28N2O4S

• InChI:
• InChI=1S/C24H28N2O4S/c1-29-17-11-8-16(9-12-17)10-13-21(27)26-24-22(19-6-2-3-7-20(19)31-24)23(28)25-15-18-5-4-14-30-18/h8-13,18H,2-7,14-15H2,1H3,(H,25,28)(H,26,27)/b13-10+

• InChIKey:
• JJYHHQMUXICTAX-JLHYYAGUSA-N

• (E)-2-(3-(4-methoxyphenyl)acrylamido)-N-((tetrahydrofuran-2-yl)methyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C24H28N2O4S and its molecular weight is 440.56. The purity is usually 95%.

3-((2,5-Dimethylphenyl)sulfonyl)-5-(4-(2-fluorophenyl)piperazin-1-yl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine

Usually In Stock

• CAS RN:
• 893790-54-0

• Formula:
• C25H23FN6O2S2

• InChI:
• InChI=1S/C25H23FN6O2S2/c1-16-7-8-17(2)21(15-16)36(33,34)25-24-27-23(22-20(9-14-35-22)32(24)29-28-25)31-12-10-30(11-13-31)19-6-4-3-5-18(19)26/h3-9,14-15H,10-13H2,1-2H3

• InChIKey:
• JVLFGETYNNXVFU-UHFFFAOYSA-N

• 3-((2,5-Dimethylphenyl)sulfonyl)-5-(4-(2-fluorophenyl)piperazin-1-yl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C25H23FN6O2S2 and its molecular weight is 522.62. The purity is usually 95%.

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[3-(3-fluorophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetamide

In Stock

• CAS RN:
• 872590-54-0

• Formula:
• C20H15FN6O4

• InChI:
• InChI=1S/C20H15FN6O4/c21-12-2-1-3-14(8-12)27-19-18(24-25-27)20(29)26(11-22-19)10-17(28)23-13-4-5-15-16(9-13)31-7-6-30-15/h1-5,8-9,11H,6-7,10H2,(H,23,28)

• InChIKey:
• XUANIBSVSWBHDS-UHFFFAOYSA-N

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[3-(3-fluorophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetamide is a useful research compound. Its molecular formula is C20H15FN6O4 and its molecular weight is 422.4 g/mol. The purity is usually 95%.

N-(2-methylbenzyl)butan-2-amine

In Stock

• CAS RN:
• 893590-54-0

• Formula:
• C12H19N

• InChI:
• InChI=1S/C12H19N/c1-4-11(3)13-9-12-8-6-5-7-10(12)2/h5-8,11,13H,4,9H2,1-3H3

• InChIKey:
• GBGHSGWPPGNEAQ-UHFFFAOYSA-N

• N-(2-methylbenzyl)butan-2-amine is a useful research compound. Its molecular formula is C12H19N and its molecular weight is 177.291. The purity is usually 95%.

Ethyl 3-(cyclobutanecarbonyl)benzoate

In Stock

• CAS RN:
• 898790-54-0

• Formula:
• C14H16O3

• InChI:
• InChI=1S/C14H16O3/c1-2-17-14(16)12-8-4-7-11(9-12)13(15)10-5-3-6-10/h4,7-10H,2-3,5-6H2,1H3

• InChIKey:
• OVOBSXIMWGDCNH-UHFFFAOYSA-N

• Ethyl 3-(cyclobutanecarbonyl)benzoate is a useful research compound. Its molecular formula is C14H16O3 and its molecular weight is 232.27 g/mol. The purity is usually 95%.

(4-(Phenylsulfonyl)piperidin-1-yl)(quinoxalin-2-yl)methanone

In Stock

• CAS RN:
• 1705390-54-0

• Formula:
• C20H19N3O3S

• InChI:
• InChI=1S/C20H19N3O3S/c24-20(19-14-21-17-8-4-5-9-18(17)22-19)23-12-10-16(11-13-23)27(25,26)15-6-2-1-3-7-15/h1-9,14,16H,10-13H2

• InChIKey:
• BYJKNLJPILONAQ-UHFFFAOYSA-N

• (4-(Phenylsulfonyl)piperidin-1-yl)(quinoxalin-2-yl)methanone is a useful research compound. Its molecular formula is C20H19N3O3S and its molecular weight is 381.45. The purity is usually 95%.

(5-Bromopyridin-3-yl)(4-(thiophen-2-yl)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1797290-54-0

• Formula:
• C15H15BrN2OS

• InChI:
• InChI=1S/C15H15BrN2OS/c16-13-8-12(9-17-10-13)15(19)18-5-3-11(4-6-18)14-2-1-7-20-14/h1-2,7-11H,3-6H2

• InChIKey:
• GJCJJSOFDIZAHR-UHFFFAOYSA-N

• (5-Bromopyridin-3-yl)(4-(thiophen-2-yl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C15H15BrN2OS and its molecular weight is 351.26. The purity is usually 95%.

Ethyl 4-(6-(pyrrolidin-1-yl)pyrimidine-4-carboxamido)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1909590-54-0

• Formula:
• C17H25N5O3

• InChI:
• InChI=1S/C17H25N5O3/c1-2-25-17(24)22-9-5-13(6-10-22)20-16(23)14-11-15(19-12-18-14)21-7-3-4-8-21/h11-13H,2-10H2,1H3,(H,20,23)

• InChIKey:
• KPQVDDISLRAWDA-UHFFFAOYSA-N

• Ethyl 4-(6-(pyrrolidin-1-yl)pyrimidine-4-carboxamido)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C17H25N5O3 and its molecular weight is 347.419. The purity is usually 95%.